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Compound of Interest

Compound Name: 2-Isopropoxyethanamine

Cat. No.: B1332123 Get Quote

Technical Guide: 2-Isopropoxyethanamine
CAS Number: 81731-43-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropoxyethanamine, also known by synonyms such as 2-aminoethyl isopropyl ether, is a

bifunctional organic compound featuring both a primary amine and an ether linkage.[1][2] Its

structure makes it a valuable building block in organic synthesis, particularly in the

development of more complex molecules within the pharmaceutical and agrochemical

industries. The presence of both a nucleophilic amine group and a polar ether moiety allows for

a range of chemical transformations, making it a versatile intermediate for introducing the

isopropoxyethyl functional group into target structures. This guide provides a comprehensive

overview of its properties, a representative synthesis protocol, safety information, and its

potential applications in research and development.

Physicochemical Properties
2-Isopropoxyethanamine is a colorless to almost colorless liquid under standard conditions.

[2] Its key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 81731-43-3 [1][3][4]

Molecular Formula C₅H₁₃NO [3][4]

Molecular Weight 103.16 g/mol [3][4]

Boiling Point 120 °C [2]

Density 0.84 g/cm³ [2]

Refractive Index 1.4070 - 1.4120 [2]

pKa (Predicted) 8.98 ± 0.10 [2]

Physical Form Clear Liquid [2]

Synthesis and Reactivity
Representative Synthesis: Williamson Ether Synthesis
A common and effective method for the preparation of 2-Isopropoxyethanamine is via the

Williamson ether synthesis. This involves the reaction of an ethanolamine derivative with an

isopropyl halide. A plausible synthetic route is the reaction of 2-aminoethanol with isopropyl

bromide.
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Reactants

Process

Product

2-Aminoethanol

Reaction in
Aprotic Solvent

(e.g., THF)

Isopropyl Bromide Strong Base (e.g., NaH)

Aqueous Workup
& Extraction

1. Quench
2. Extract

Distillation

Crude Product

2-Isopropoxyethanamine

Purified Product
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Personal Protective Equipment (PPE)

Handling Procedures

Storage Conditions

Safety Goggles/
Face Shield

Chemical Resistant Gloves

Lab Coat/
Impervious Clothing

Work in a
Fume Hood

Requires

Requires

Requires

Keep away from
Ignition Sources

Store in a Cool,
Well-Ventilated Area

Leads to

Handle under
Inert Atmosphere

Keep Container
Tightly Closed

Store Locked Up

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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